Cas no 127-66-2 (2-phenylbut-3-yn-2-ol)

• Product Name: 2-phenylbut-3-yn-2-ol
• CAS No: 127-66-2
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD00004454
• CID: 36189
• PubChem ID: 92098
• Update Time: 2024-11-26

2-phenylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• DL-2-Phenyl-3-butyn-2-ol
• (?-2-Phenyl-3-butyn-2-ol (3-1-3)
• 2-Phenyl-3-butyn-2-ol
• Ethynyl methyl phenyl carbinol
• (±)-2-Phenyl-3-butyn-2-ol
• alpha.-Ethynyl-.alpha.-methylbenzenemethanol
• 2-phenyl-3-butyn-2-o
• 3-phenyl-butin-1-ol-(3)
• alpha-ethynyl-alpha-methylbenzyl alcohol
• Phenylbutynol
• TIMTEC-BB SBB008971
• 2-phenylbut-3-yn-2-ol
• 3-Butyn-2-ol, 2-phenyl-
• Ethynylmethylphenylmethanol
• Methylphenylethynylcarbinol
• 3-Hydroxy-3-phenyl-1-butyne
• Benzenemethanol, alpha-ethynyl-alpha-methyl-
• Benzenemethanol, .alpha.-ethynyl-.alpha.-methyl-
• 3-Phenyl-butin-1-ol-(3) [German]
• alpha-Ethynyl-alpha-methylbenzenemethanol
• Benzyl alcohol, alpha-ethynyl-alpha-methyl-
• KSLSOBUAIFEGLT-UHFFFAOYSA-N
• ETHYNYL METHY
• Q27260475
• NSC-4329
• InChI=1/C10H10O/c1-3-10(2,11)9-7-5-4-6-8-9/h1,4-8,11H,2H3
• 3-PHENYLBUTYN-3-OL
• EINECS 204-855-2
• UNII-4TR9Q57OTG
• NSC 4329
• ETHYNYLMETHYLPHENYLCARBINOL
• CS-W014349
• EN300-193034
• KSLSOBUAIFEGLT-UHFFFAOYSA-
• 2-Pheny-3-butyn-2-ol
• 2-Phenyl-2-hydroxy-3-butyne
• DS-12169
• 2-phenyl-3-butyne-2-ol
• .alpha.-Ethynyl-.alpha.-methylbenzenemethanol;.alpha.-ethynyl-.alpha.-methyl-Benzenemethanol;2-phenyl-3-butyn-2-o;3-Butyn-2-ol, 2-phenyl-
• AI3-24433
• NSC4329
• 2-Phenyl-3-butyn-2-ol, >=98%
• SCHEMBL127044
• .alpha.-Ethynyl-.alpha.-methylbenzenemethanol
• MFCD00004454
• 3-phenyl-1-butyn-3-ol
• STK523244
• AKOS005454373
• J-650382
• 4-06-00-04073 (Beilstein Handbook Reference)
• 2-hydroxy-2-phenyl-3-butyne
• DTXSID7021990
• 4TR9Q57OTG
• SY015926
• 127-66-2
• Benzyl alcohol, .alpha.-ethynyl-.alpha.-methyl-
• ( inverted exclamation markA)-2-Phenyl-3-butyn-2-o
• NS00021583
• AC1646
• BRN 1100096
• .alpha.-Ethynyl-.alpha.-methylbenzyl alcohol

• MDL： MFCD00004454
• Inchi： 1S/C10H10O/c1-3-10(2,11)9-7-5-4-6-8-9/h1,4-8,11H,2H3
• InChI Key： KSLSOBUAIFEGLT-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)C1C=CC=CC=1
• BRN： 1100096

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1,031 g/cm3
• Melting Point: 47-49 °C (lit.)
• Boiling Point: 102-103 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: 1.5620 (estimate)
• PSA: 20.23000
• LogP: 1.52730

2-phenylbut-3-yn-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：ES0840000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8ºC
• Risk Phrases：R22
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons